Cas no 2172614-70-7 (3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid)

• Product Name: 3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid
• CAS No: 2172614-70-7
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 5881670
• PubChem ID: 165550991
• Update Time: 2025-10-31

3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid
• 2172614-70-7
• 3-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]phenyl}prop-2-enoic acid
• EN300-1484440

• Inchi： 1S/C28H26N2O5/c1-18(15-26(31)30-20-8-6-7-19(16-20)13-14-27(32)33)29-28(34)35-17-25-23-11-4-2-9-21(23)22-10-3-5-12-24(22)25/h2-14,16,18,25H,15,17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/b14-13+
• InChI Key： VGDARQRGIHLLLM-BUHFOSPRSA-N
• SMILES： O(C(NC(C)CC(NC1C=CC=C(/C=C/C(=O)O)C=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid

Comprehensive Overview of 3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid (CAS No. 2172614-70-7)

3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid (CAS No. 2172614-70-7) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for Fmoc-protected amino acid derivatives due to their stability and compatibility with automated synthesis platforms.

The growing interest in peptide-based therapeutics has amplified the demand for high-purity intermediates like 3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid. Recent advancements in drug discovery and bioconjugation techniques have further highlighted its role in developing targeted therapies. Common search queries such as "Fmoc-amino acid applications" and "CAS 2172614-70-7 uses" reflect the compound's relevance in modern biochemistry.

From a structural perspective, this compound integrates a phenylprop-2-enoic acid backbone, which contributes to its reactivity in coupling reactions. The Fmoc group ensures selective deprotection under mild conditions, a feature highly valued in combinatorial chemistry. Laboratories focusing on peptide library generation or protein engineering often prioritize such reagents to streamline workflows.

In the context of green chemistry, researchers are exploring eco-friendly alternatives for peptide synthesis. While 3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid remains indispensable, its synthesis and handling align with efforts to reduce hazardous waste. Searches for "sustainable Fmoc chemistry" or "peptide synthesis solvents" underscore this trend.

Analytical techniques such as HPLC and mass spectrometry are essential for verifying the purity of this compound. Quality control is paramount, as impurities can affect downstream applications in biopharmaceutical production. Keywords like "CAS 2172614-70-7 purity analysis" frequently appear in academic and industrial discussions.

Looking ahead, the versatility of 3-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidophenyl}prop-2-enoic acid positions it as a cornerstone in emerging fields like precision medicine and theranostics. Its compatibility with click chemistry and nanoparticle functionalization opens avenues for innovative drug delivery systems. As the scientific community addresses challenges like peptide stability and oral bioavailability, this compound will likely remain a focal point of research.